Cas no 2229179-40-0 (4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole)

4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole is a specialized thiazole derivative featuring a butynyl substituent and a methoxymethyl functional group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in click chemistry and heterocyclic synthesis. The alkyne moiety enables selective coupling reactions, while the thiazole core contributes to its potential as a building block for pharmaceuticals and agrochemicals. The methoxymethyl group enhances solubility and stability, facilitating further functionalization. Its well-defined structure makes it suitable for applications in medicinal chemistry, where precise molecular modifications are required. This compound is typically handled under controlled conditions due to its reactive nature.

4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole structure

2229179-40-0 structure

Product Name:4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole

CAS No:2229179-40-0

MF:C₉H₁₁NOS

MW:181.254740953445

CID:5759015

PubChem ID:165735188

Update Time:2025-05-24

4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

- EN300-1759439
- 2229179-40-0
- 4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole
- 4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole
- Inchi： 1S/C9H11NOS/c1-4-7(2)8-6-12-9(10-8)5-11-3/h1,6-7H,5H2,2-3H3
- InChI Key： OALQNHHHSRKTFC-UHFFFAOYSA-N
- SMILES： S1C=C(C(C#C)C)N=C1COC

Computed Properties

Exact Mass: 181.05613515g/mol
Monoisotopic Mass: 181.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 50.4Å²

4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1759439-0.05g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	0.05g	$1537.0	2023-09-20
Enamine	EN300-1759439-0.1g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	0.1g	$1610.0	2023-09-20
Enamine	EN300-1759439-0.25g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	0.25g	$1683.0	2023-09-20
Enamine	EN300-1759439-0.5g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	0.5g	$1757.0	2023-09-20
Enamine	EN300-1759439-1.0g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	1g	$1829.0	2023-06-03
Enamine	EN300-1759439-2.5g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	2.5g	$3585.0	2023-09-20
Enamine	EN300-1759439-5.0g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	5g	$5304.0	2023-06-03
Enamine	EN300-1759439-10.0g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	10g	$7866.0	2023-06-03
Enamine	EN300-1759439-1g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	1g	$1829.0	2023-09-20
Enamine	EN300-1759439-5g	4-(but-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole	2229179-40-0	5g	$5304.0	2023-09-20

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Additional information on 4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole

Exploring the Chemistry and Applications of 4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole (CAS No. 2229179-40-0)

In the realm of organic chemistry, 4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole (CAS No. 2229179-40-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This thiazole derivative combines a butynyl group with a methoxymethyl substituent, creating a versatile scaffold for synthetic and medicinal chemistry. Researchers are increasingly focusing on its role in click chemistry and bioorthogonal reactions, which are pivotal in drug discovery and material science.

The compound's CAS number 2229179-40-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its alkyne functionality makes it a valuable building block for Huisgen cycloaddition, a reaction widely used in bioconjugation and polymer chemistry. Recent studies highlight its utility in designing fluorescent probes and targeted drug delivery systems, aligning with the current trend toward precision medicine.

From a synthetic perspective, 4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole offers advantages in modular synthesis. Its thiazole core is known for stability and bioactivity, while the methoxymethyl group enhances solubility—a critical factor in pharmaceutical formulations. Industry experts often query its synthetic protocols and scalability, underscoring its practical importance.

Environmental and green chemistry applications are another hotspot. The compound’s potential in catalysis and renewable material development resonates with the global push for sustainability. Searches for thiazole-based catalysts and degradable polymers frequently cite this molecule as a candidate.

In summary, 4-(But-3-yn-2-yl)-2-(methoxymethyl)-1,3-thiazole (CAS No. 2229179-40-0) exemplifies innovation at the intersection of organic synthesis and applied research. Its multifaceted roles—from drug design to sustainable technologies—ensure its continued prominence in scientific discourse.